N-(isoxazol-5-ylmethyl)-2-[2-methyl-4-oxo-1-(2-phenylethyl)-4,5,6,7-tetrahydro-1H-indol-3-yl]acetamide

• IUPAC Name: 2-[2-methyl-4-oxo-1-(2-phenylethyl)-6,7-dihydro-5H-indol-3-yl]-N-(1,2-oxazol-5-ylmethyl)acetamide
• InChI: InChI=1S/C23H25N3O3/c1-16-19(14-22(28)24-15-18-10-12-25-29-18)23-20(8-5-9-21(23)27)26(16)13-11-17-6-3-2-4-7-17/h2-4,6-7,10,12H,5,8-9,11,13-15H2,1H3,(H,24,28)
• InChI Key: YQYTXDKVTMKKIQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(N1CCC3=CC=CC=C3)CCCC2=O)CC(=O)NCC4=CC=NO4
• Molecular Formula: C23H25N3O3
• Molecular Weight: 391.5 g/mol

Description

N-(isoxazol-5-ylmethyl)-2-[2-methyl-4-oxo-1-(2-phenylethyl)-4,5,6,7-tetrahydro-1H-indol-3-yl]acetamide is a useful research compound. Its molecular formula is C23H25N3O3 and its molecular weight is 391.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 391.18959167 g/mol and the complexity rating of the compound is 578. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Chemical Oxidation and Derivative Synthesis

Research on similar compounds, such as anticonvulsants with isoxazole moieties, shows chemical oxidation processes leading to various derivatives. For example, the study of the anticonvulsant N-(5'-methylisoxazol-3-yl)-2,6-dimethylbenzamide (D2916) explored its oxidation, resulting in derivatives like phthalimide and lactame without cleaving the isoxazole ring (Adolphe-Pierre et al., 1998).

Anticancer Activity

Compounds containing isoxazole and acetamide groups have been studied for their anticancer potential. For instance, 5-methyl-4-phenyl thiazole derivatives exhibited selective cytotoxicity against human lung adenocarcinoma cells, highlighting the potential of similar structures in cancer treatment (Evren et al., 2019).

Antibacterial Evaluation

Isoxazoline and oxazolidinone derivatives, which share structural similarities, have shown significant antibacterial activity against various resistant bacteria, demonstrating the potential of similar compounds in addressing antibiotic resistance (Varshney et al., 2009).

Antimicrobial Agents

The synthesis of thiazolidin-4-one derivatives, including acetamide groups, has been explored for antimicrobial applications. These compounds showed promising antibacterial and antifungal activities, suggesting similar compounds could serve as potential antimicrobial agents (Baviskar et al., 2013).